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Compound of Interest

Compound Name: 3-Cyanobenzaldehyde

Cat. No.: B1676564

An In-depth Technical Guide on the Core Physical Properties of 3-Formylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Formylbenzonitrile, also known as 3-cyanobenzaldehyde, is a significant intermediate in the
synthesis of pharmaceuticals and agricultural chemicals.[1] A thorough understanding of its
physical properties is crucial for its application in research and development. This guide
provides a comprehensive overview of the core physical properties of 3-formylbenzonitrile,
detailed experimental protocols for their determination, and a logical workflow for its
characterization.

Core Physical and Chemical Properties

3-Formylbenzonitrile is a bifunctional aromatic compound containing both an aldehyde and a
nitrile group. Its chemical structure informs its physical properties and reactivity.

Structure:

Systematic Name: 3-Formylbenzonitrile

Synonyms: 3-Cyanobenzaldehyde

CAS Number: 24964-64-5[2]

Molecular Formula: CsHsNO[3]
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e Molecular Weight: 131.13 g/mol [4]

Quantitative Physical Data

The following table summarizes the key physical properties of 3-formylbenzonitrile.

Property Value Source(s)

White to light yellow crystalline

Appearance
powder.
Melting Point 75-80 °C [2]
. i 210 °C (at atmospheric
Boiling Point (2]
pressure)
. >98.0% (by Gas
Purity

Chromatography)

Note: No experimental data for density and solubility were found in the search results. General
solubility is inferred from its use in organic synthesis.

Experimental Protocols for Property Determination

The following sections detail standard laboratory procedures for determining the physical
properties of organic compounds like 3-formylbenzonitrile.

Melting Point Determination

The melting point is a critical indicator of purity.[5] For a pure crystalline solid, the melting range
is typically narrow.

Methodology: Capillary Method[6]

o Sample Preparation: A small amount of finely powdered, dry 3-formylbenzonitrile is packed
into a capillary tube to a height of 1-2 mm.[7][8] The tube is tapped gently to ensure tight
packing.[8][9]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a
thermometer.[5][7]

» Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) near the
expected melting point to ensure thermal equilibrium.[5][9]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is the end of the range.[7]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10]

Methodology: Thiele Tube Method[11]

o Sample Preparation: A small amount (a few milliliters) of the liquid sample is placed in a
small test tube.[11][12] A capillary tube, sealed at one end, is placed inverted into the test
tube.[10][11]

o Apparatus Setup: The test tube is attached to a thermometer and heated in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).[10][11]

e Heating: The Thiele tube is heated gently.[10] As the temperature rises, air trapped in the
capillary tube will bubble out.[11] Heating is continued until a steady stream of bubbles
emerges.[11]

o Observation: The heat source is removed, and the apparatus is allowed to cool. The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.[10][11]

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
[13]

Methodology: Qualitative Assessment[14]
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e Sample Preparation: A small, measured amount of 3-formylbenzonitrile (e.g., 25 mg) is
placed in a test tube.[14]

» Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, diethyl ether,
ethanol) is added in portions.[14]

e Mixing: The test tube is shaken vigorously after each addition.[14]

e Observation: The substance is classified as soluble if it completely dissolves. If not, it is
classified as sparingly soluble or insoluble. The temperature should be kept constant during
the experiment.[13]

Density Determination

Density is the mass of a substance per unit volume.[15]

Methodology: Volumetric and Gravimetric Measurement[16]

Mass Measurement: The mass of a clean, dry volumetric flask is measured.

e Volume Measurement: The liquid organic compound is added to the flask up to the
calibration mark.

e Final Mass Measurement: The mass of the flask with the liquid is measured.

o Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial
mass) by the known volume of the flask.[16] For a solid, the volume can be determined by
water displacement.[16]

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the chemical structure and identifying
functional groups.

o Infrared (IR) Spectroscopy: Used to identify functional groups by measuring the absorption of
infrared radiation.[17] The sample can be a solid or liquid.[18]
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o Protocol (ATR-FTIR): A small amount of the solid sample is placed on the crystal of an
Attenuated Total Reflectance (ATR) accessory of a Fourier Transform Infrared (FTIR)
spectrometer.[19] Pressure is applied, and the IR spectrum is recorded.[19]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
atomic and molecular structure of a compound.[20]

o Protocol: The sample is dissolved in a suitable deuterated solvent (e.g., CDClIs).[21] The
solution is transferred to an NMR tube, which is then placed in the spectrometer.[21][22]
The magnetic field is shimmed, and the spectrum is acquired.[21]

e Mass Spectrometry (MS): Measures the mass-to-charge ratio of ions to determine the
molecular weight and elemental composition of a compound.[23]

o Protocol: The sample is introduced into the mass spectrometer, where it is ionized.[24][25]
The resulting ions are separated by their mass-to-charge ratio and detected.[24]

Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a compound like 3-formylbenzonitrile.
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Caption: Workflow for the physical characterization of 3-formylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pydio.campus.nd.edu/docs/lib/exe/fetch.php?media=nmr_sop.pdf
https://experiments.springernature.com/techniques/mass-spectrometry
https://experiments.springernature.com/techniques/mass-spectrometry
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://www.cif.iastate.edu/mass-spec/ms-tutorial
https://www.cif.iastate.edu/mass-spec/ms-tutorial
https://www.benchchem.com/product/b1676564#physical-properties-of-3-formylbenzonitrile
https://www.benchchem.com/product/b1676564#physical-properties-of-3-formylbenzonitrile
https://www.benchchem.com/product/b1676564#physical-properties-of-3-formylbenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

